Cas no 1807938-83-5 ((1R,3S)-3-Cyclopropylcyclohexan-1-amine hydrochloride)

• Product Name: (1R,3S)-3-Cyclopropylcyclohexan-1-amine hydrochloride
• CAS No: 1807938-83-5
• MF: C₉H₁₈ClN
• MW: 175.69892168045
• MDL: MFCD20441642
• CID: 5191795
• PubChem ID: 54595459
• Update Time: 2025-10-19

(1R,3S)-3-Cyclopropylcyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-3-Cyclopropylcyclohexan-1-amine hydrochloride

• MDL： MFCD20441642
• Inchi： 1S/C9H17N.ClH/c10-9-3-1-2-8(6-9)7-4-5-7;/h7-9H,1-6,10H2;1H/t8-,9+;/m0./s1
• InChI Key： BWKSMEMRIWRULY-OULXEKPRSA-N
• SMILES： N[C@@H]1CCC[C@H](C2CC2)C1.Cl

Additional information on (1R,3S)-3-Cyclopropylcyclohexan-1-amine hydrochloride

Recent Advances in the Study of (1R,3S)-3-Cyclopropylcyclohexan-1-amine Hydrochloride (CAS: 1807938-83-5)

The compound (1R,3S)-3-Cyclopropylcyclohexan-1-amine hydrochloride (CAS: 1807938-83-5) has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug discovery and development. This chiral amine derivative, characterized by its cyclopropyl and cyclohexyl moieties, has been investigated for its unique pharmacological properties, particularly in the context of central nervous system (CNS) disorders and as a building block for more complex therapeutic agents.

Recent studies have focused on the synthesis and optimization of this compound, with particular emphasis on its stereochemical purity. The (1R,3S) configuration has been shown to be critical for its biological activity, as demonstrated in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed asymmetric synthesis techniques to achieve high enantiomeric excess (ee > 99%) of the target compound, which was subsequently characterized using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

Pharmacological evaluations of (1R,3S)-3-Cyclopropylcyclohexan-1-amine hydrochloride have revealed its potential as a modulator of sigma receptors, particularly the σ-1 subtype. In vitro binding assays conducted at concentrations ranging from 1 nM to 10 μM demonstrated high affinity (Ki = 8.2 nM) and selectivity (>100-fold over σ-2 receptors). These findings, reported in a recent Neuropharmacology publication, suggest possible applications in the treatment of neuropathic pain and neurodegenerative diseases.

The hydrochloride salt form (CAS: 1807938-83-5) has been extensively studied for its improved physicochemical properties compared to the free base. A 2024 study in the European Journal of Pharmaceutical Sciences reported enhanced solubility (23.4 mg/mL in water at 25°C) and stability (t1/2 > 24 months at -20°C) of the hydrochloride salt, making it more suitable for formulation development. Differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) confirmed its crystalline nature with a melting point of 218-220°C.

Recent preclinical investigations have explored the compound's pharmacokinetic profile. A study published in Drug Metabolism and Disposition (2024) reported favorable absorption (oral bioavailability of 68% in rats) and brain penetration (brain-to-plasma ratio of 1.2 at 2 hours post-dose). The compound demonstrated linear pharmacokinetics in the dose range of 1-30 mg/kg, with a terminal half-life of approximately 4.5 hours in rodents.

Structure-activity relationship (SAR) studies have identified the cyclopropyl group as crucial for maintaining receptor binding affinity while minimizing off-target effects. Molecular docking simulations, as described in a recent ACS Chemical Neuroscience publication, suggest that the cyclopropyl moiety engages in hydrophobic interactions with a specific pocket of the σ-1 receptor, explaining the observed enantioselectivity of biological activity.

The compound has also shown promise in combination therapies. A 2024 study in the Journal of Pharmacology and Experimental Therapeutics demonstrated synergistic effects when co-administered with standard analgesics in a rodent model of chronic pain, allowing for dose reduction of both agents while maintaining efficacy.

Current research directions include the development of radiolabeled versions of (1R,3S)-3-Cyclopropylcyclohexan-1-amine hydrochloride for positron emission tomography (PET) imaging applications, as well as its incorporation into more complex molecules targeting multiple CNS pathways simultaneously. The compound's versatile chemistry and favorable pharmacological profile position it as an important tool in both basic research and drug development efforts.